Cas no 2034345-13-4 (3-(pyridin-2-yloxy)-N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}benzamide)

• Product Name: 3-(pyridin-2-yloxy)-N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}benzamide
• CAS No: 2034345-13-4
• MF: C₂₂H₁₇N₃O₂S
• MW: 387.454283475876
• CID: 5550659
• Update Time: 2025-06-11

3-(pyridin-2-yloxy)-N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 3-pyridin-2-yloxy-N-[(2-thiophen-3-ylpyridin-3-yl)methyl]benzamide
• 3-(pyridin-2-yloxy)-N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}benzamide

• Inchi： 1S/C22H17N3O2S/c26-22(16-5-3-7-19(13-16)27-20-8-1-2-10-23-20)25-14-17-6-4-11-24-21(17)18-9-12-28-15-18/h1-13,15H,14H2,(H,25,26)
• InChI Key： JFUVDCWTXRNFCR-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CN=C1C1C=CSC=1)(=O)C1=CC=CC(OC2=NC=CC=C2)=C1

Additional information on 3-(pyridin-2-yloxy)-N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}benzamide

Introduction to 3-(pyridin-2-yloxy)-N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}benzamide (CAS No. 2034345-13-4)

3-(pyridin-2-yloxy)-N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}benzamide (CAS No. 2034345-13-4) is a sophisticated organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential pharmacological applications. This compound belongs to a class of molecules characterized by a hybrid scaffold, incorporating pyridine, thiophene, and benzamide moieties, which collectively contribute to its distinctive chemical and biological properties.

The molecular structure of 3-(pyridin-2-yloxy)-N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}benzamide is notable for its complexity, featuring multiple aromatic rings interconnected through ether, amide, and methylene linkages. The presence of pyridin-2-yloxy, thiophen-3-yl, and pyridin-3-yl substituents introduces a rich array of hydrogen bonding sites and π-stacking interactions, which are critical for modulating the compound's solubility, bioavailability, and binding affinity to biological targets.

In recent years, the development of multireceptor-targeting agents has become a cornerstone in the design of novel therapeutic compounds. The structural framework of 3-(pyridin-2-yloxy)-N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}benzamide aligns well with this paradigm, as it offers the potential to interact with multiple pharmacological targets simultaneously. This property is particularly advantageous in the treatment of complex diseases where polypharmacology plays a pivotal role.

One of the most compelling aspects of this compound is its potential application in the development of drugs targeting neurological disorders. The pyridine and thiophene rings are known to exhibit favorable interactions with neurotransmitter receptors, making them promising candidates for modulating central nervous system (CNS) activity. Preclinical studies have suggested that compounds with similar scaffolds may possess neuroprotective and anti-inflammatory properties, which are crucial for addressing conditions such as Alzheimer's disease and Parkinson's disease.

The benzamide moiety in 3-(pyridin-2-yloxy)-N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}benzamide further enhances its pharmacological profile by contributing to metabolic stability and enhancing binding affinity to protease enzymes. This feature has been exploited in the design of protease inhibitors, which are widely used in the treatment of various inflammatory and infectious diseases. The combination of these structural elements suggests that this compound may exhibit broad-spectrum therapeutic activity.

Recent advances in computational chemistry have enabled the rapid screening of large libraries of compounds for their potential biological activity. Virtual screening techniques have been employed to identify hits such as 3-(pyridin-2-yloxy)-N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}benzamide that exhibit promising interactions with key enzymes and receptors involved in disease pathways. These computational approaches have significantly accelerated the drug discovery process, allowing researchers to prioritize compounds for further experimental validation.

In vitro studies have begun to unravel the mechanistic basis of the pharmacological effects associated with this compound. Initial experiments suggest that it may exert its therapeutic effects by modulating the activity of enzymes such as kinases and phosphodiesterases, which are implicated in various signaling pathways relevant to cancer, inflammation, and cardiovascular diseases. Additionally, the compound's ability to interact with membrane-bound receptors has been explored, providing insights into its potential role in regulating ion channel function.

The synthesis of 3-(pyridin-2-yloxy)-N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}benzamide presents a challenge due to its complex structure. However, modern synthetic methodologies have made significant strides in facilitating the construction of such intricate molecules. Techniques such as palladium-catalyzed cross-coupling reactions have been instrumental in forming the carbon-carbon bonds between the pyridine, thiophene, and benzamide moieties. Furthermore, protecting group strategies have been employed to ensure regioselective functionalization at multiple sites within the molecule.

The pharmacokinetic properties of this compound are also under investigation. Preliminary data indicate that it exhibits reasonable oral bioavailability and metabolic stability, suggesting that it may be suitable for clinical development. However, further studies are needed to fully characterize its absorption, distribution, metabolism, excretion (ADME) profile and to identify any potential drug-drug interactions.

The development of novel therapeutic agents relies heavily on collaboration between academic researchers and pharmaceutical industry scientists. 3-(pyridin-2-yloxy)-N-{[2-(thiophen-3-y)]methyl}benzamide represents an excellent example of how interdisciplinary research can lead to innovative drug candidates. By leveraging advances in synthetic chemistry, computational biology, and preclinical testing, researchers are poised to unlock the full therapeutic potential of this compound.

As our understanding of disease mechanisms continues to evolve, so too does our ability to design targeted therapies. The unique structural features of CAS No. 2034345 - 13 - 4 make it a promising candidate for further exploration in medicinal chemistry. Its ability to interact with multiple biological targets offers a glimpse into the future of polypharmacological drug design—a strategy that holds great promise for addressing complex diseases more effectively than traditional monotherapies.